2-Amino-4,5,6-trifluoro-3-hydroxybenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as melting point, boiling point, density, etc. The specific physical and chemical properties for “2-Amino-4,5,6-trifluoro-3-hydroxybenzoic acid” are not provided in the search results .Scientific Research Applications
Synthesis and Characterization
Chemical Synthesis : A study by Feng Yu-chuan (2012) detailed the synthesis of a similar compound, 2,4,6-Tribromo-3-hydroxybenzoic acid. This compound, like 2-Amino-4,5,6-trifluoro-3-hydroxybenzoic acid, is a high sensitivity Trinder reactive alternative for enzymatic methods in phenol determination, highlighting its potential in biochemical assays.
Structural Analysis : The compound 2-Amino-4,6-dimethylpyrimidine–4-hydroxybenzoic acid was investigated for its crystal structure by Balasubramani et al. (2006). This study provides insights into the molecular interactions and hydrogen bonding patterns that might be relevant for 2-Amino-4,5,6-trifluoro-3-hydroxybenzoic acid as well.
Biological and Pharmacological Applications
Metabolic Pathway Analysis : A study on Bordetella sp. strain 10d by Chika Orii et al. (2004) focused on an enzyme pathway involving 4-amino-3-hydroxybenzoic acid, an analogue of 2-Amino-4,5,6-trifluoro-3-hydroxybenzoic acid. This research is pertinent in understanding similar metabolic pathways that the 2-Amino-4,5,6-trifluoro-3-hydroxybenzoic acid might be involved in.
Antibiotic Biosynthesis : Research by O. Ghisalba and J. Nüesch (1981) identified 3-amino-5-hydroxybenzoic acid, closely related to 2-Amino-4,5,6-trifluoro-3-hydroxybenzoic acid, as a precursor in the biosynthesis of ansamycins, indicating a potential role in antibiotic synthesis.
Material Science and Chemistry
Organometallic Material Fabrication : A study by A. Bacchi et al. (2012) utilized aminobenzoic acid isomers to synthesize Ru(II) complexes, demonstrating the potential of 2-Amino-4,5,6-trifluoro-3-hydroxybenzoic acid in the fabrication of responsive organometallic materials.
Polymer Synthesis : Chuanxiang Chen et al. (2013) synthesized a copolymer using 3-amino-4-hydroxybenzoic acid, suggesting a possible application of 2-Amino-4,5,6-trifluoro-3-hydroxybenzoic acid in polymer chemistry.
Analytical Chemistry : The efficacy of 4-amino-2-hydroxybenzoic acids as an eluent for chromatography was evaluated by M. Mehra and C. Pelletier (1990). This indicates the potential use of 2-Amino-4,5,6-trifluoro-3-hydroxybenzoic acid in analytical techniques.
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-amino-4,5,6-trifluoro-3-hydroxybenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F3NO3/c8-2-1(7(13)14)5(11)6(12)4(10)3(2)9/h12H,11H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBHGQKXHMHYCSF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(C(=C(C(=C1F)F)F)O)N)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F3NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4,5,6-trifluoro-3-hydroxybenzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.